Cas no 864266-28-4 ((Z)-6-Bromonicotinaldehyde oxime)

• Product Name: (Z)-6-Bromonicotinaldehyde oxime
• CAS No: 864266-28-4
• MF: C₆H₅BrN₂O
• MW: 201.020700216293
• CID: 1035367
• PubChem ID: 57656503
• Update Time: 2025-05-25

(Z)-6-Bromonicotinaldehyde oxime Chemical and Physical Properties

Names and Identifiers

• (Z)-6-Bromonicotinaldehyde oxime
• (NZ)-N-[(6-bromopyridin-3-yl)methylidene]hydroxylamine
• (Z)-6-Bromonicotildehyde oxime
• 6-bromonicotinaldehyde oxime
• 864266-28-4
• (Z)-N-[(6-BROMOPYRIDIN-3-YL)METHYLIDENE]HYDROXYLAMINE
• SCHEMBL506938
• A850092
• DTXSID60733766
• N-[(Z)-(6-Bromopyridin-3-yl)methylidene]hydroxylamine

• Inchi： 1S/C6H5BrN2O/c7-6-2-1-5(3-8-6)4-9-10/h1-4,10H/b9-4+
• InChI Key： IVSAHTRJJZZEPR-RUDMXATFSA-N
• SMILES： BrC1=CC=C(/C=N/O)C=N1

Computed Properties

• Exact Mass: 199.95900
• Monoisotopic Mass: 199.95853g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 45.5Ų

Experimental Properties

• PSA: 45.48000
• LogP: 1.65220

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 2-halopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines 2-halopyridines

Additional information on (Z)-6-Bromonicotinaldehyde oxime

(Z)-6-Bromonicotinaldehyde Oxime: A Comprehensive Overview

(Z)-6-Bromonicotinaldehyde oxime, also known by its CAS number CAS No. 864266-28-4, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of aldoximes, which are derivatives of aldehydes or ketones where the carbonyl oxygen is replaced by an imine group (-N=CH2). The (Z) configuration indicates that the higher priority groups on either side of the double bond are on the same side, which is a critical factor in determining its stereochemical properties and reactivity.

The synthesis of (Z)-6-bromonicotinaldehyde oxime typically involves the reaction of 6-bromonicotinaldehyde with hydroxylamine in appropriate solvent conditions. This reaction is a well-established method for converting aldehydes into their corresponding oximes. The bromine substituent at the 6-position of the nicotinamide ring introduces unique electronic and steric effects, which can influence the compound's reactivity and biological activity.

Recent studies have highlighted the potential of (Z)-6-bromonicotinaldehyde oxime as a precursor in the synthesis of bioactive molecules. For instance, researchers have explored its role in the development of anti-inflammatory agents and antioxidants. The presence of the bromine atom enhances the compound's ability to participate in various chemical transformations, making it a valuable intermediate in medicinal chemistry.

In terms of pharmacological applications, (Z)-6-bromonicotinaldehyde oxime has shown promise as a lead compound for designing drugs targeting specific enzyme systems. Its structural features, including the aromatic ring and the imine group, contribute to its ability to interact with biological targets such as protein kinases or cytochrome P450 enzymes. These interactions have been studied using computational modeling techniques, which provide insights into the compound's binding affinity and selectivity.

The stereochemistry of (Z)-6-bromonicotinaldehyde oxime plays a crucial role in its biological activity. The (Z) configuration ensures that key functional groups are positioned optimally for interactions with biomolecules. This has been confirmed through X-ray crystallography studies, which provide high-resolution structural data essential for understanding molecular recognition processes.

From a synthetic standpoint, (Z)-6-bromonicotinaldehyde oxime serves as a versatile building block for constructing more complex molecules. Its reactivity under various conditions allows chemists to explore diverse pathways for constructing biologically relevant structures. For example, it can undergo nucleophilic additions, cycloadditions, or coupling reactions to form heterocyclic compounds with potential therapeutic applications.

The stability and solubility properties of (Z)-6-bromonicotinaldehyde oxime are also critical factors in its practical applications. Studies have shown that it exhibits moderate stability under physiological conditions, making it suitable for in vitro and in vivo assays. Its solubility characteristics can be fine-tuned through modifications to its structure, further enhancing its utility in drug delivery systems.

In conclusion, (Z)-6-bromonicotinaldehyde oxime, with its CAS number CAS No. 864266-28-4, represents a valuable compound in contemporary chemical research. Its unique structural features, combined with recent advances in synthetic and pharmacological studies, position it as a promising candidate for developing innovative therapeutic agents. As research continues to uncover new applications and mechanisms of action, this compound will likely play an increasingly important role in both academic and industrial settings.